Cas no 14218-30-5 ([(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate)
14218-30-5 structure
Product Name:[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
CAS No:14218-30-5
MF:C34H27BrO9
MW:659.476789712906
CID:2657886
Update Time:2023-08-06
[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-2-O,3-O,4-O,6-O-tetrabenzoyl-1-deoxy-α-D-mannopyranose
- α-D-Mannopyranosyl bromide tetrabenzoate
- 2-O,3-O,4-O,6-O-Tetrabenzoyl-α-D-mannopyranosyl bromide
- alpha-D-Mannopyranosyl bromide tetrabenzoate
- 2,3,4,6-tetra-o-benzoyl-alpha-d-mannopyranosyl bromide
- [(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
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- Inchi: 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29+,30+/m1/s1
- InChI Key: WISFGQOOKBVKPD-ZNOUKXQUSA-N
- SMILES: Br[C@@H]1[C@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 44
- Rotatable Bond Count: 13
- Complexity: 964
- Topological Polar Surface Area: 114
[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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